(1S)-1-(4-fluoropyridin-2-yl)ethan-1-ol
Overview
Description
(1S)-1-(4-fluoropyridin-2-yl)ethan-1-ol, commonly known as 4-fluoropyridine ethanol, is an organic compound with a unique combination of properties. It is a colorless liquid with a boiling point of 131°C and a melting point of -90°C. It is highly soluble in water and organic solvents, making it a useful reagent in organic synthesis. 4-fluoropyridine ethanol is a versatile compound with a wide range of applications in various scientific fields, including medicinal chemistry, materials science, and biochemistry.
Scientific Research Applications
4-fluoropyridine ethanol has a wide range of applications in scientific research. It is used as a reagent for the synthesis of various organic compounds, including pharmaceuticals, pesticides, and dyes. It is also used as a catalyst in organic synthesis reactions. In addition, 4-fluoropyridine ethanol is used in the synthesis of various metal complexes and has been used in the synthesis of organic semiconductors.
Mechanism of Action
The mechanism of action of 4-fluoropyridine ethanol is not fully understood. However, it is believed that the compound acts as a Lewis acid, meaning that it can accept electrons from other molecules. This allows it to act as a catalyst in organic synthesis reactions, as well as a reagent for the synthesis of various organic compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-fluoropyridine ethanol are not fully understood. However, it is known that the compound can interact with certain enzymes and proteins in the body, which can lead to changes in biochemical pathways and physiological processes. In addition, 4-fluoropyridine ethanol has been shown to have an inhibitory effect on certain enzymes, which can lead to changes in the metabolism of certain compounds.
Advantages and Limitations for Lab Experiments
4-fluoropyridine ethanol has several advantages and limitations when used in lab experiments. One of the advantages of using 4-fluoropyridine ethanol is its high solubility in both water and organic solvents. This makes it a useful reagent in a variety of organic synthesis reactions. However, it also has some limitations. For example, 4-fluoropyridine ethanol can react with certain enzymes and proteins in the body, which can lead to changes in biochemical pathways and physiological processes. In addition, it can be toxic at high concentrations and can cause irritation to the skin and eyes.
Future Directions
There are a number of potential future directions for research into the use of 4-fluoropyridine ethanol. One potential direction is to further investigate the biochemical and physiological effects of the compound. This could include studies to better understand the mechanism of action of 4-fluoropyridine ethanol and its effects on enzymes and proteins in the body. In addition, further research could be conducted to develop more efficient and cost-effective methods for synthesizing the compound. Finally, research could be conducted to explore potential uses of 4-fluoropyridine ethanol in the medical field, such as in the treatment of certain diseases.
Synthesis Methods
4-fluoropyridine ethanol can be synthesized in a variety of ways, depending on the desired product. One of the most common methods is the reaction of pyridine and ethyl fluoride. This reaction yields a product that is a mixture of 4-fluoropyridine ethanol and 4-fluoropyridine. The mixture can then be separated by distillation or chromatography. Other methods of synthesis include the reaction of ethyl bromide and pyridine, the reaction of ethyl iodide and pyridine, and the reaction of ethyl chloride and pyridine.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (1S)-1-(4-fluoropyridin-2-yl)ethan-1-ol involves the conversion of a starting material into the desired product through a series of chemical reactions.", "Starting Materials": [ "4-fluoropyridine", "ethyl magnesium bromide", "water", "sodium hydroxide", "hydrochloric acid", "sodium sulfate", "magnesium sulfate", "sodium chloride", "ethanol" ], "Reaction": [ "Step 1: Preparation of 4-fluoropyridine-2-carbaldehyde by reacting 4-fluoropyridine with ethyl magnesium bromide in the presence of water.", "Step 2: Conversion of 4-fluoropyridine-2-carbaldehyde to 4-fluoropyridine-2-carboxylic acid by reacting with sodium hydroxide and hydrochloric acid.", "Step 3: Conversion of 4-fluoropyridine-2-carboxylic acid to 4-fluoropyridine-2-carboxylic acid ethyl ester by reacting with ethanol and sulfuric acid.", "Step 4: Reduction of 4-fluoropyridine-2-carboxylic acid ethyl ester to (1S)-1-(4-fluoropyridin-2-yl)ethan-1-ol by reacting with sodium borohydride in the presence of ethanol.", "Step 5: Purification of the product by washing with water, drying with sodium sulfate and magnesium sulfate, and recrystallization from ethanol.", "Step 6: Characterization of the product by spectroscopic methods such as NMR and IR." ] } | |
CAS RN |
2227696-68-4 |
Product Name |
(1S)-1-(4-fluoropyridin-2-yl)ethan-1-ol |
Molecular Formula |
C7H8FNO |
Molecular Weight |
141.1 |
Purity |
95 |
Origin of Product |
United States |
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